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Compound Name: 2-Amino-1,3-propanediol

Cat. No.: B045262

Serinol (CAS 534-03-2): A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Serinol, with the CAS number 534-03-2, is a prochiral amino alcohol that serves as a versatile
building block in organic synthesis and holds significant importance in the pharmaceutical and
chemical industries.[1] Structurally analogous to the amino acid serine, this small molecule,
also known as 2-Amino-1,3-propanediol, is a stable, hygroscopic, and corrosive solid at
standard conditions, exhibiting high solubility in water.[1][2] Its bifunctional nature, possessing
both primary amine and diol functionalities, allows for a wide range of chemical modifications,
making it a key intermediate in the synthesis of non-ionic X-ray contrast agents, such as
lopamidol, and a precursor for various pharmaceuticals and specialty chemicals.[2] This guide
provides an in-depth overview of the chemical characteristics, synthesis, purification, and
analytical methodologies related to Serinol, intended to serve as a technical resource for
professionals in research and development.

Chemical and Physical Characteristics

Serinol is an organic compound with the chemical formula CsHoNO-2.[3][4] It is a colorless to
pale yellow, hygroscopic solid that is highly soluble in water and various organic solvents.[1][2]
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[3] The presence of both amino and hydroxyl groups facilitates hydrogen bonding, influencing

its physical properties and reactivity.[3]

lentif I | :

Property Value Reference
CAS Number 534-03-2 [1]1[3][4]
Molecular Formula C3HsNO2 [31141[5]
Molecular Weight 91.11 g/mol [1][6]
IUPAC Name 2-aminopropane-1,3-diol [6]

2-Amino-1,3-propanediol, DL-
Synonyms Serinol, 2-Aminoglycerol, 1,3-

Dihydroxy-2-propylamine

[1]3]

White to off-white crystalline
Appearance
powder

[7]

Odor Odorless

[8]

Physicochemical Data
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Property Value Reference
Melting Point 52-56 °C [1]8]
Boiling Point 115-116 -"C (at 760 mmHg); (2]
277 °C (lit.)

Density 1.1278 g/cm3 (rough estimate) [9]

Water Solubility Soluble [21[7]

pKa 12.24 + 0.10 (Predicted) [2][7]

LogP -1.82 at 20°C [2]

Flash Point >110 °C (>230 °F) [8]

Stable under normal
Stability temperatures and pressures; [7]

Hygroscopic

Synthesis of Serinol

The synthesis of Serinol can be achieved through various chemical and biotechnological
routes. Common chemical methods often start from readily available precursors and involve
reduction or amination steps.

Chemical Synthesis Routes

Several methods for the chemical synthesis of Serinol have been developed, each with its own
advantages and challenges. Key starting materials include 2-nitro-1,3-propanediol,
dihydroxyacetone, and epichlorohydrin.

A common industrial method involves the reaction of p-formaldehyde and nitromethane in the
presence of a base to form the sodium salt of 2-nitro-1,3-propanediol. This intermediate is then
catalytically hydrogenated to yield Serinol.

Figure 1: Synthesis of Serinol from p-Formaldehyde and Nitromethane.

Experimental Protocol Outline:
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o Condensation: p-Formaldehyde and nitromethane are condensed in the presence of
agueous sodium hydroxide.

e Reduction: The resulting sodium salt of 2-nitro-1,3-propanediol is reacted with oxalic acid
and a palladinated barium sulfate catalyst to form serinol oxalate.[1] This reaction can yield
up to 93% of the theoretical value.[1]

 Purification: The crude serinol oxalate is then purified to obtain Serinol.

This method involves the formation of a 1,3-dialkoxy-isopropylamine intermediate from
epichlorohydrin, which is subsequently hydrolyzed to Serinol.

Experimental Protocol Outline:

» Alkoxyisopropanol Formation: Epichlorohydrin is reacted with an alcohol (e.g., methanol or
ethanol) in the presence of an alkali to form a 1,3-dialkoxyisopropanol.

e Halogenation: The intermediate is converted to a 1,3-dialkoxy-isopropyl halide.

e Amination: Reaction with ammonia or a primary/secondary amine yields a 1,3-dialkoxy-
isopropylamine.

o Hydrolysis: The ether groups are cleaved using a strong acid, such as hydrochloric acid, to
produce Serinol with purities of up to 99.8%.[1]

Enzymatic Synthesis

Biotechnological approaches offer an alternative, often more environmentally friendly, route to
Serinol. One such method utilizes amino alcohol dehydrogenases (AMDH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b045262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

